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Compound of Interest

Compound Name: Cadiamine

Cat. No.: B1194925 Get Quote

Initial searches for "Cadiamine" within the field of neuroscience have not yielded any relevant

results for a compound of this name. The term most closely matched in searches is the "Cadia

Mine," a gold and copper mining operation, which is unrelated to neuroscience research.

This suggests that "Cadiamine" may be a misspelling of an existing therapeutic or research

compound, a developmental code name not yet in the public domain, or a novel compound

with limited to no published data. Without a correctly identified agent, it is not possible to

provide accurate and reliable application notes or experimental protocols as requested.

To proceed, please verify the correct spelling of the compound. Possible alternative

compounds with similar-sounding names that are used in neuroscience research include:

Ketamine: An NMDA receptor antagonist used as an anesthetic and increasingly researched

for its rapid-acting antidepressant effects.

Citicoline: A psychostimulant/nootropic that may be useful in the treatment of cerebral

vascular disease and dementia.

Pramiracetam: A nootropic agent of the racetam class of drugs.

Gabapentin: An anticonvulsant medication used to treat partial seizures, neuropathic pain,

and restless legs syndrome.
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Once the correct compound has been identified, a comprehensive response can be generated,

including:

Detailed Application Notes: Outlining the compound's mechanism of action, established uses

in neuroscience research, and key findings from relevant studies.

Quantitative Data Summaries: Presented in clear, tabular format for easy comparison of

metrics such as binding affinities, effective concentrations, and pharmacokinetic data.

Experimental Protocols: Providing step-by-step methodologies for key in vitro and in vivo

experiments.

Visual Diagrams: Graphviz-generated diagrams of signaling pathways and experimental

workflows to visually represent complex information, adhering to the specified formatting

requirements.

We await your clarification to provide a detailed and accurate response to your query.

To cite this document: BenchChem. [Clarification Required: The Compound "Cadiamine" in
Neuroscience Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194925#how-to-use-cadiamine-in-neuroscience-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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